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Compound of Interest

Compound Name: 5-Bromo-2-hydroxypyrimidine

Cat. No.: B017364 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals engaged in the handling of 5-Bromo-2-hydroxypyrimidine.

The following procedures are designed to ensure personal safety, minimize exposure, and

detail proper disposal methods in a laboratory setting.

Chemical Identifier and Hazard Information:

Property Value

Chemical Name 5-Bromo-2-hydroxypyrimidine

Synonyms
5-Bromo-2-pyrimidinol, 5-Bromo-2(1H)-

pyrimidinone

CAS Number 38353-06-9[1][2][3]

Molecular Formula C₄H₃BrN₂O[1][2][4]

Molecular Weight 174.98 g/mol [1][4]

Appearance
Light yellow to light orange powder or crystal[2]

[5]

Melting Point 230 °C (decomposes)[1]

GHS Hazard Statements

H315: Causes skin irritation[1][2] H319: Causes

serious eye irritation[1][2] H335: May cause

respiratory irritation[1][2]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling 5-Bromo-2-hydroxypyrimidine. All PPE should meet established standards such as

those from NIOSH (US) or EN (EU).

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[6] A face shield

should be considered if there

is a risk of splashing.[6][7]

Protects eyes from airborne

particles and splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a

flame-resistant lab coat.[6][7]

[8]

Prevents skin contact with the

chemical. Gloves should be

inspected before use and

hands washed thoroughly after

handling.[6][9]

Respiratory Protection

A NIOSH-approved N95 dust

mask or an air-purifying

respirator is required if dust or

aerosols may be generated.[1]

Work should ideally be

conducted in a chemical fume

hood.[7][10]

Minimizes the inhalation of the

powdered compound.

General Lab Attire
Long pants and closed-toe

shoes.[8][11]

Standard laboratory practice to

protect skin from accidental

spills.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of 5-Bromo-2-hydroxypyrimidine to

minimize the risk of exposure and contamination.

1. Preparation:
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Ensure a Safety Data Sheet (SDS) for 5-Bromo-2-hydroxypyrimidine is accessible and

has been reviewed.

Verify that all required PPE is available and in good condition.

Prepare a designated handling area, preferably within a chemical fume hood, and ensure it

is clean and uncluttered.[10]

Have spill cleanup materials readily available.

2. Handling:

Wear all required PPE before handling the compound.

Avoid breathing dust; handle the solid material carefully to minimize dust generation.[9]

Avoid direct contact with skin and eyes.[9]

Keep the container tightly closed when not in use.[2]

Do not eat, drink, or smoke in the handling area.

3. Post-Handling:

Wash hands thoroughly with soap and water after handling is complete.[9]

Clean the work area and any equipment used.

Properly remove and dispose of contaminated PPE.

Disposal Plan
The disposal of 5-Bromo-2-hydroxypyrimidine and any associated waste must comply with

all local, regional, and national hazardous waste regulations.

1. Waste Identification and Segregation:

All waste containing 5-Bromo-2-hydroxypyrimidine must be classified as hazardous waste.

[12]
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As a halogenated organic compound, it must be segregated from non-halogenated waste.

[12]

2. Waste Collection:

Solid Waste: Contaminated items such as weighing paper, pipette tips, and gloves should be

collected in a designated and clearly labeled solid hazardous waste container.[7][12]

Liquid Waste: If 5-Bromo-2-hydroxypyrimidine is in a solution, it should be collected in a

dedicated container for halogenated organic solvent waste.[7] Do not mix with non-

halogenated solvents.[7]

All waste containers must be made of a compatible material, be in good condition, and have

a secure, leak-proof closure.[12]

3. Labeling and Storage:

Waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"5-Bromo-2-hydroxypyrimidine," and the appropriate hazard pictograms.[7][12]

Store waste containers in a designated and secure location, using secondary containment to

prevent spills.[7]

4. Final Disposal:

The final disposal of 5-Bromo-2-hydroxypyrimidine must be handled by a licensed

hazardous waste disposal company.[7]

The recommended method of disposal for halogenated organic compounds is incineration in

a chemical incinerator equipped with an afterburner and scrubber.[7]

Experimental Protocols
Spill Management:

In the event of a spill, immediate and proper cleanup is crucial to minimize exposure and

environmental contamination.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/product/b017364?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/product/b017364?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/product/b017364?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[8]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[7]

Containment: For solid spills, carefully collect the material and place it in a suitable, sealed

container for disposal, avoiding dust creation.[7][8] For liquid spills, use an inert absorbent

material to contain the spill.[7]

Decontamination: Thoroughly clean the spill area with an appropriate solvent, followed by

soap and water.[7]

Waste Disposal: Dispose of all cleanup materials as hazardous waste.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[2] Seek immediate medical attention.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[13] If skin irritation persists, seek medical

advice.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[2][14] If you feel

unwell, call a poison center or doctor.

Ingestion: Clean mouth with water and drink plenty of water afterwards.[2] Do NOT induce

vomiting. Seek immediate medical attention.

Visual Workflow
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Workflow for Handling and Disposal of 5-Bromo-2-hydroxypyrimidine

Preparation

Handling

Post-Handling

Disposal

Review SDS

Inspect & Don PPE

Prepare Handling Area

Weigh/Transfer in Fume Hood

Keep Container Closed

Avoid Dust Generation

Clean Work Area

Doff & Dispose of PPE

Wash Hands Segregate Halogenated Waste

Collect in Labeled Container

Store in Secure Area

Arrange Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 5-Bromo-2-hydroxypyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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